Ethyl 5-methyl-2-[3-(morpholin-4-yl)propanamido]-4-phenylthiophene-3-carboxylate

• IUPAC Name: ethyl 5-methyl-2-(3-morpholin-4-ylpropanoylamino)-4-phenylthiophene-3-carboxylate
• InChI: InChI=1S/C21H26N2O4S/c1-3-27-21(25)19-18(16-7-5-4-6-8-16)15(2)28-20(19)22-17(24)9-10-23-11-13-26-14-12-23/h4-8H,3,9-14H2,1-2H3,(H,22,24)
• InChI Key: CGEQTVNVVCVKDH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C2=CC=CC=C2)C)NC(=O)CCN3CCOCC3
• Molecular Formula: C21H26N2O4S
• Molecular Weight: 402.5 g/mol
• CAS No.: 442865-45-4

Description

Ethyl 5-methyl-2-[3-(morpholin-4-yl)propanamido]-4-phenylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C21H26N2O4S and its molecular weight is 402.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Chemical Properties Research on this compound has led to the development of novel synthesis techniques. For instance, the one-pot Gewald reaction has been utilized to produce 2-aminothiophene-3-carboxylates, showcasing the compound's relevance in synthesizing thiophene derivatives with potential biological activities (Tormyshev et al., 2006). This method emphasizes the efficiency and versatility in synthesizing compounds with thiophene core structures, which are valuable in medicinal chemistry.

Biological Activity and Applications The compound's derivatives have been explored for their potential biological activities. For example, thiophene-based bis-heterocyclic monoazo dyes have been studied for their solvatochromic behavior and tautomeric structures, indicating the compound's utility in developing materials with specific optical properties (Karcı & Karcı, 2012). Furthermore, certain derivatives have shown potential in pre-clinical tests for clinical efficacy in conditions like emesis and depression, highlighting the compound's applicability in therapeutic areas (Harrison et al., 2001).

Pharmacological and Agrochemical Studies The compound has also been involved in the synthesis of pharmacologically active benzo[b]thiophen derivatives, demonstrating its significance in creating molecules with potential antibacterial and antifungal activities (Bodke & Sangapure, 2003). In addition, derivatives of this compound have been explored for agrochemical applications, specifically as herbicide safeners, indicating its utility in enhancing crop protection strategies (Dotsenko et al., 2023).